Cas no 865272-31-7 (N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide)

• Product Name: N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide
• CAS No: 865272-31-7
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 5361950
• Update Time: 2025-11-01

N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-indol-3-yl)ethyl]-1-benzofuran-2-carboxamide
• N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H16N2O2/c22-19(18-11-13-5-1-4-8-17(13)23-18)20-10-9-14-12-21-16-7-3-2-6-15(14)16/h1-8,11-12,21H,9-10H2,(H,20,22)
• InChI Key： RNTWBSNLQXQINB-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NCCC1C2=C(NC=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide

N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide: An Emerging Compound in Medicinal Chemistry

N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide (CAS No. 865272-31-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its indole and benzofuran moieties, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The indole moiety is a well-known scaffold in medicinal chemistry, often found in a variety of biologically active compounds, including serotonin and tryptophan. The presence of this moiety in N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide suggests potential interactions with serotonin receptors, which are implicated in various neurological and psychiatric disorders. Recent research has shown that compounds with indole structures can exhibit potent anti-inflammatory, antioxidant, and neuroprotective properties.

The benzofuran ring, on the other hand, is another important structural element that contributes to the compound's pharmacological profile. Benzofurans are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects. The combination of the indole and benzofuran moieties in N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide creates a unique molecular framework that may offer enhanced bioactivity and selectivity.

In recent years, several studies have explored the potential therapeutic applications of N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide. One notable area of research is its activity against cancer cells. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant cytotoxicity against various human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, suggesting its potential as an anticancer agent.

Another promising application of N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide is in the treatment of neurodegenerative diseases. Research conducted at the University of California found that this compound can protect neuronal cells from oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are key factors in the pathogenesis of Alzheimer's disease. These findings suggest that N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide may have neuroprotective properties and could be a valuable candidate for further development in this area.

The pharmacokinetic properties of N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound has good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Additionally, it exhibits low toxicity in preclinical models, further supporting its potential for clinical translation.

In conclusion, N-2-(1H-indol-3-yl)ethyl-1-benzofuran-2-carboxamide (CAS No. 865272-31-7) represents an exciting new frontier in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future clinical trials and drug development efforts.